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Compound of Interest

Compound Name: Cyclohexanecarboxamide

Cat. No.: B073365 Get Quote

For researchers and scientists in drug development and other laboratory settings, the safe and

compliant disposal of chemical waste is a critical aspect of laboratory operations.

Cyclohexanecarboxamide, a common reagent, requires careful handling and adherence to

specific disposal procedures to ensure the safety of personnel and the protection of the

environment. This guide provides essential, step-by-step information for the proper disposal of

Cyclohexanecarboxamide.

Immediate Safety and Handling
Before beginning any disposal procedures, it is imperative to wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a

laboratory coat. All handling of Cyclohexanecarboxamide should be conducted in a well-

ventilated area, such as a chemical fume hood, to minimize the risk of inhalation of dust or

vapors.

Waste Classification and Disposal Protocol
According to its Safety Data Sheet (SDS), the toxicological properties of

Cyclohexanecarboxamide have not been fully investigated.[1] Furthermore, it is classified

under the Globally Harmonized System (GHS) as causing skin and serious eye irritation, and it

may cause respiratory irritation.[2] While Cyclohexanecarboxamide is not explicitly listed as a

P-series or U-series hazardous waste under the Resource Conservation and Recovery Act

(RCRA), the lack of comprehensive toxicological data and its irritant properties necessitate a
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cautious approach.[1] Therefore, it is best practice to manage and dispose of

Cyclohexanecarboxamide as a hazardous chemical waste.

Chemical Property Value

Melting Point 186.00 - 188.00 °C

Molecular Formula C7H13NO

Appearance White flakes

Key Disposal Steps:

Waste Identification and Labeling:

Clearly label any waste containing Cyclohexanecarboxamide with its full chemical name.

Do not use abbreviations or chemical formulas.

The container must be marked with the words "Hazardous Waste."

Waste Segregation and Storage:

Store waste Cyclohexanecarboxamide in a designated hazardous waste accumulation

area.

It is crucial to segregate it from incompatible materials, particularly strong oxidizing agents.

[1]

Use a dedicated, properly sealed, and clearly labeled waste container that is in good

condition and compatible with the chemical.

Container Management:

Keep the hazardous waste container securely closed at all times, except when adding

waste.

Ensure the label on the container includes the accumulation start date and a clear

indication of the associated hazards (e.g., "Irritant").
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Disposal Request and Pickup:

Do not dispose of Cyclohexanecarboxamide down the drain or in the regular trash.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.

Follow your organization's specific procedures for requesting a hazardous waste pickup.

Emergency Procedures for Spills
In the event of a spill, evacuate the immediate area if necessary. While wearing appropriate

PPE, contain and absorb the spilled material with an inert absorbent, such as vermiculite or

sand. Collect the absorbed material and place it in a sealed, labeled container for disposal as

hazardous waste. Thoroughly clean the spill area.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Cyclohexanecarboxamide.

Caption: Disposal workflow for Cyclohexanecarboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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